Cas no 1391236-51-3 (3-(3-BROMO-5-CHLOROPHENYL)MORPHOLINE)

• Product Name: 3-(3-BROMO-5-CHLOROPHENYL)MORPHOLINE
• CAS No: 1391236-51-3
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5581184
• PubChem ID: 130041659
• Update Time: 2025-05-22

3-(3-BROMO-5-CHLOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMO-5-CHLOROPHENYL)MORPHOLINE
• Morpholine, 3-(3-bromo-5-chlorophenyl)-
• EN300-1911641
• PB48255
• 1391236-51-3

• Inchi： 1S/C10H11BrClNO/c11-8-3-7(4-9(12)5-8)10-6-14-2-1-13-10/h3-5,10,13H,1-2,6H2
• InChI Key： PASYNHKFAFJRFY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1COCCN1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 343.7±42.0 °C(Predicted)
• pka: 7.87±0.40(Predicted)

Additional information on 3-(3-BROMO-5-CHLOROPHENYL)MORPHOLINE

Research Brief on 3-(3-Bromo-5-chlorophenyl)morpholine (CAS: 1391236-51-3): Recent Advances and Applications

3-(3-Bromo-5-chlorophenyl)morpholine (CAS: 1391236-51-3) is a halogenated morpholine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo- and chloro-substituted phenyl ring attached to a morpholine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics targeting various diseases, including cancer, neurological disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(3-Bromo-5-chlorophenyl)morpholine as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against the p53-MDM2 interaction, a critical pathway in tumor suppression. The study utilized a combination of molecular docking and in vitro assays to validate the binding affinity and specificity of these derivatives, paving the way for further optimization and preclinical development.

In addition to its applications in oncology, 3-(3-Bromo-5-chlorophenyl)morpholine has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv reported the synthesis and evaluation of morpholine-based compounds as modulators of the GABA_A receptor, a target for anxiolytic and anticonvulsant therapies. The study found that certain analogs of 3-(3-Bromo-5-chlorophenyl)morpholine displayed promising activity in animal models of anxiety, suggesting their potential as lead compounds for further development.

Another area of interest is the antimicrobial properties of 3-(3-Bromo-5-chlorophenyl)morpholine derivatives. A 2022 publication in European Journal of Medicinal Chemistry described the synthesis of a series of morpholine-containing compounds and their evaluation against drug-resistant bacterial strains. The results indicated that the bromo- and chloro-substituted derivatives exhibited enhanced antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of this compound as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the optimization of 3-(3-Bromo-5-chlorophenyl)morpholine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Future research directions may include the exploration of novel synthetic routes to improve yield and purity, as well as the incorporation of this scaffold into more complex drug candidates.

In conclusion, 3-(3-Bromo-5-chlorophenyl)morpholine (CAS: 1391236-51-3) represents a valuable chemical entity with diverse applications in drug discovery. Its versatility as a building block, combined with its demonstrated biological activity, makes it a promising candidate for further investigation. Continued research efforts in this area are expected to yield new insights and therapeutic opportunities in the coming years.